Cas no 2228364-96-1 (N-[3-(1-amino-2,2-difluoroethyl)phenyl]acetamide)

• Product Name: N-[3-(1-amino-2,2-difluoroethyl)phenyl]acetamide
• CAS No: 2228364-96-1
• MF: C₁₀H₁₂F₂N₂O
• MW: 214.211889266968
• CID: 6440917
• PubChem ID: 165605511
• Update Time: 2025-05-19

N-[3-(1-amino-2,2-difluoroethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-1670657
• N-[3-(1-amino-2,2-difluoroethyl)phenyl]acetamide
• 2228364-96-1

• Inchi： 1S/C10H12F2N2O/c1-6(15)14-8-4-2-3-7(5-8)9(13)10(11)12/h2-5,9-10H,13H2,1H3,(H,14,15)
• InChI Key： VEDQZDDYTBSCQI-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1)NC(C)=O)N)F

Computed Properties

• Exact Mass: 214.09176933g/mol
• Monoisotopic Mass: 214.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Additional information on N-[3-(1-amino-2,2-difluoroethyl)phenyl]acetamide

N-[3-(1-Amino-2,2-Difluoroethyl)Phenyl]Acetamide: A Comprehensive Overview

N-[3-(1-Amino-2,2-Difluoroethyl)Phenyl]Acetamide, also known by its CAS number 2228364-96-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been the subject of extensive research due to its unique structural properties and potential applications in drug development. The molecule combines an acetamide group with a substituted phenyl ring, making it a versatile building block for various chemical reactions and biological studies.

The structure of N-[3-(1-amino-2,2-difluoroethyl)phenyl]acetamide is characterized by a phenyl ring substituted at the 3-position with a 1-amino-2,2-difluoroethyl group. This substitution pattern introduces both steric and electronic effects that influence the compound's reactivity and bioavailability. The presence of the amino group (-NH₂) and the difluoro substituents (-CF₂-) creates a balance between hydrophilicity and lipophilicity, which is crucial for drug design. Recent studies have highlighted the importance of such structural features in enhancing the compound's ability to cross biological membranes, making it a promising candidate for targeted drug delivery systems.

One of the most recent advancements in the synthesis of N-[3-(1-amino-2,2-difluoroethyl)phenyl]acetamide involves the use of catalytic asymmetric synthesis techniques. These methods not only improve the efficiency of the synthesis process but also allow for better control over stereochemistry. Researchers have demonstrated that the stereochemical configuration of the amino group significantly impacts the compound's pharmacokinetic properties. For instance, enantiomerically pure versions of this compound have shown improved bioavailability and reduced toxicity in preclinical studies.

The application of N-[3-(1-amino-2,2-difluoroethyl)phenyl]acetamide extends beyond traditional pharmaceuticals. Its unique chemical properties make it an ideal candidate for use in advanced materials science. For example, recent research has explored its potential as a precursor for synthesizing novel polymers with tailored mechanical and thermal properties. The ability to modify the substituents on the phenyl ring further enhances its versatility in materials design.

In terms of biological activity, N-[3-(1-amino-2,2-difluoroethyl)phenyl]acetamide has been shown to exhibit potent inhibitory effects on several key enzymes involved in metabolic pathways. This makes it a valuable tool in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Furthermore, its ability to modulate cellular signaling pathways has led to investigations into its potential as an anti-inflammatory agent.

Recent studies have also focused on optimizing the synthesis of N-[3-(1-amino-2,2-difluoroethyl)phenyl]acetamide to reduce environmental impact. Green chemistry approaches, such as using microwave-assisted synthesis and solvent-free conditions, have been employed to enhance sustainability. These methods not only reduce waste but also improve reaction yields, making the compound more accessible for large-scale production.

From a market perspective, N-[3-(1-amino-2,2-difluoroethyl)phenyl]acetamide is increasingly being sought after by pharmaceutical companies due to its potential as an intermediate in drug synthesis. Its demand is expected to grow as more research uncovers its diverse applications across multiple therapeutic areas.

In conclusion, N-[3-(1-amino-2,2-difluoroethyl)phenyl]acetamide (CAS No: 2228364-96-1) stands out as a multifaceted compound with significant implications for both academic research and industrial applications. Its structural versatility, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future developments across various scientific domains.